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Introduction
20-Deoxynarasin is a polyether ionophore antibiotic, a class of compounds known for their

antimicrobial and coccidiostatic properties. The analysis of its concentration in animal tissues is

crucial for pharmacokinetic studies, residue monitoring, and drug development. This document

provides a detailed protocol for the extraction of 20-Deoxynarasin from various tissue matrices

for subsequent analysis, primarily by liquid chromatography-tandem mass spectrometry (LC-

MS/MS). The methodology is adapted from established and validated protocols for the closely

related compound, narasin.

Quantitative Data Summary
The following table summarizes typical performance characteristics for the extraction of

narasin, a closely related ionophore, from various tissues using a validated LC-MS/MS method.

These values can be considered as target performance metrics for the 20-Deoxynarasin
protocol.
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Tissue Type Recovery Rate (%)
Limit of
Quantitation (LOQ)
(ng/g)

Repeatability
Precision (RSDr)
(%)

Muscle 86.2 - 103.5 0.75 3.9 - 13.8

Liver 86.2 - 103.5 0.75 3.9 - 13.8

Kidney 86.2 - 103.5 0.75 3.9 - 13.8

Fat 86.2 - 103.5 4.0 3.9 - 13.8

Milk 86.2 - 103.5 0.45 3.9 - 13.8

Data adapted from AOAC Official Method 2011.24 for narasin and monensin in bovine, swine,

and chicken tissues[1][2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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